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2,2-dimethyl-(513C)1,3-dioxane-

4,6-dione

Cat. No.: B027785 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

13C labeled Meldrum's acid (2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione), including Nuclear

Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This

document also outlines a detailed experimental protocol for its synthesis and explores key

reaction mechanisms where isotopic labeling is instrumental. This guide is intended for

researchers, scientists, and professionals in drug development and organic synthesis who

utilize isotopically labeled compounds for mechanistic studies and as synthetic intermediates.

Introduction
Meldrum's acid, or 2,2-dimethyl-1,3-dioxane-4,6-dione, is a versatile reagent in organic

synthesis, valued for the high acidity of its C5 methylene protons and its utility as a precursor to

reactive ketene intermediates.[1] Isotopic labeling of Meldrum's acid at the C5 position with

13C offers a powerful tool for tracking the fate of this carbon atom through complex reaction

pathways, providing invaluable insights into reaction mechanisms and biosynthetic processes.

This guide focuses on the spectroscopic characterization and synthesis of 2,2-dimethyl-(5-

13C)1,3-dioxane-4,6-dione.

Synthesis of 13C Labeled Meldrum's Acid
The synthesis of 13C labeled Meldrum's acid can be adapted from the well-established

procedures for the unlabeled compound.[2][3] The most common and efficient method involves

the condensation of malonic acid with acetone, using acetic anhydride as a dehydrating agent
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and a catalytic amount of sulfuric acid. To introduce the 13C label at the 5-position,

commercially available [2-13C]malonic acid is used as the starting material.

Experimental Protocol: Synthesis of 2,2-dimethyl-(5-
13C)1,3-dioxane-4,6-dione
Materials:

[2-13C]malonic acid

Acetic anhydride

Acetone

Concentrated sulfuric acid

Ice

Water

Dichloromethane

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:
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In a clean, dry round-bottom flask equipped with a magnetic stirrer, suspend [2-13C]malonic

acid (1.0 eq) in acetic anhydride (2.5 eq).

Cool the mixture in an ice bath with continuous stirring.

Slowly add a solution of acetone (1.2 eq) in acetic anhydride (1.0 eq) to the cooled mixture.

To this suspension, add concentrated sulfuric acid (catalytic amount, e.g., 0.1 eq) dropwise,

ensuring the temperature remains low.

Allow the reaction mixture to stir in the ice bath for 1-2 hours, and then let it warm to room

temperature, continuing to stir for an additional 2-3 hours.

The reaction mixture is then carefully poured into a beaker containing a mixture of crushed

ice and water to precipitate the product.

The crude solid is collected by vacuum filtration and washed with cold water.

For purification, the crude product can be recrystallized from a suitable solvent system, such

as acetone/hexane or dichloromethane/hexane.

The purified 2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione is then dried under vacuum.

Spectroscopic Data
The following sections present the expected spectroscopic data for 2,2-dimethyl-(5-13C)1,3-

dioxane-4,6-dione. The data for the unlabeled compound is provided for comparison.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy
The 13C NMR spectrum of 2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione is predicted to be similar

to that of the unlabeled compound, with the notable exception of a significantly enhanced

signal for the labeled C5 carbon. The predicted chemical shifts are presented in Table 1.
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Carbon Atom
Predicted Chemical Shift
(δ, ppm) in CDCl₃

Notes

C2 ~104.9
Quaternary carbon of the

isopropylidene group.

C4, C6 ~165.5 Carbonyl carbons.

C5 ~35.3

13C labeled methylene

carbon; expect a strong, sharp

singlet.

CH₃ ~28.6, ~26.8
Methyl carbons of the

isopropylidene group.

Table 1: Predicted 13C NMR chemical shifts for 2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione.

Data is extrapolated from known values for similar structures.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 13C labeled Meldrum's acid will exhibit characteristic absorptions for the

carbonyl groups and the isopropylidene moiety. The most significant difference compared to

the unlabeled compound will be a shift in the vibrational frequencies associated with the C5

carbon. The C-H stretching and bending vibrations of the 13CH₂ group will appear at slightly

lower wavenumbers due to the heavier isotope. The expected IR absorption bands are

summarized in Table 2.

Functional Group Wavenumber (cm⁻¹) Vibration Type

C-H (methyl) 2990-2940 Stretching

¹³C-H (methylene) ~2900 (shifted) Stretching

C=O (ester) 1780-1740
Symmetric and asymmetric

stretching

C-O (ester) 1300-1200 Stretching

C(CH₃)₂ 1390, 1370 Gem-dimethyl bending
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Table 2: Predicted major IR absorption bands for 2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione.[5]

Mass Spectrometry (MS)
The electron ionization mass spectrum of 2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione is

expected to show a molecular ion peak ([M]⁺) at m/z 145, which is one mass unit higher than

that of the unlabeled compound (m/z 144).[6] The fragmentation pattern will be similar to the

unlabeled analog, with fragments containing the 13C label appearing at m/z +1 relative to their

12C counterparts. Key expected fragments are listed in Table 3.

m/z (Predicted) Fragment Ion Notes

145 [C₅¹³CH₈O₄]⁺ Molecular ion ([M]⁺)

130 [M - CH₃]⁺ Loss of a methyl group

102 [M - C₃H₆]⁺
Loss of propene (from

isopropylidene)

87 [M - C₃H₆ - CH₃]⁺
Sequential loss of propene and

a methyl group

59 [C₃H₇O]⁺ Isopropyl fragment

43 [C₃H₇]⁺
Isopropyl cation (often the

base peak)

Table 3: Predicted major fragment ions in the mass spectrum of 2,2-dimethyl-(5-13C)1,3-

dioxane-4,6-dione.

Reaction Mechanisms and Applications
The use of 13C labeled Meldrum's acid is particularly valuable for elucidating reaction

mechanisms where the C5 carbon plays a central role. Two such fundamental reactions are the

Knoevenagel condensation and the thermal decomposition to form a ketene.

Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound,

such as Meldrum's acid, to a carbonyl group, followed by dehydration.[7][8] The high acidity of
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the C5 protons of Meldrum's acid makes it an excellent substrate for this reaction. Using 5-¹³C

labeled Meldrum's acid allows for the precise tracking of the C5 carbon in the resulting α,β-

unsaturated product.

Knoevenagel Condensation Pathway

Thermal Decomposition to Ketene
Upon heating, Meldrum's acid and its derivatives undergo a retro-Diels-Alder reaction to

eliminate acetone and carbon dioxide, generating a highly reactive ketene intermediate.[9][10]

[11] This reaction is a cornerstone of ketene chemistry. By using 5-¹³C labeled Meldrum's acid,

the resulting ketene will be labeled at the methylene carbon, which can be used to follow its

subsequent reactions, such as cycloadditions or nucleophilic attacks.

Thermal Decomposition of Meldrum's Acid

Conclusion
This technical guide provides essential information for the synthesis and spectroscopic

characterization of 2,2-dimethyl-(5-13C)1,3-dioxane-4,6-dione. While a dedicated publication

with complete experimental data for the 13C labeled compound is not readily available, the

data presented here, based on the well-understood chemistry and spectroscopy of the

unlabeled analog and its derivatives, serves as a reliable reference for researchers. The use of

13C labeled Meldrum's acid is a powerful strategy for elucidating complex reaction

mechanisms, and the information provided herein is intended to facilitate its application in the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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